1-benzoyl-5-{7-chloro-2H,3H-[1,4]dioxino[2,3-g]quinolin-8-yl}-3-phenyl-4,5-dihydro-1H-pyrazole
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Overview
Description
1-benzoyl-5-{7-chloro-2H,3H-[1,4]dioxino[2,3-g]quinolin-8-yl}-3-phenyl-4,5-dihydro-1H-pyrazole is a useful research compound. Its molecular formula is C27H20ClN3O3 and its molecular weight is 469.93. The purity is usually 95%.
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Scientific Research Applications
- Imidazole derivatives, including Oprea1_103762, have shown promising antibacterial properties. Researchers have investigated their effectiveness against various bacterial strains, making them potential candidates for novel antibiotics .
- Oprea1_103762 and related imidazole compounds have been evaluated for their antitumor activity. These studies explore their effects on cancer cell lines, tumor growth inhibition, and potential mechanisms of action .
- Imidazole derivatives often exhibit antioxidant activity. Researchers have assessed Oprea1_103762’s ability to scavenge free radicals and protect cells from oxidative stress .
- Inflammation plays a crucial role in various diseases. Investigations have explored whether Oprea1_103762 possesses anti-inflammatory properties, potentially impacting conditions like arthritis or inflammatory bowel diseases .
- Imidazole-based compounds, including Oprea1_103762, have been studied for their antiviral potential. Researchers investigate their effects against specific viruses, such as herpes simplex virus or influenza .
- Some imidazole derivatives exhibit ulcerogenic effects, affecting the gastrointestinal mucosa. Researchers have explored whether Oprea1_103762 falls into this category and its implications for drug safety .
Antibacterial Activity
Antitumor Potential
Antioxidant Properties
Anti-Inflammatory Effects
Antiviral Activity
Ulcerogenic Activity
These diverse applications highlight the versatility of Oprea1_103762 and its potential impact across various fields of research. Keep in mind that ongoing studies may uncover additional applications or refine our understanding of its properties. 🌟
Mechanism of Action
Quinolines are well-known nitrogenous tertiary bases . They have been used since ancient times, with quinine, a quinoline derivative, being used for the treatment of malaria . Quinoline derivatives have a broad range of chemical and biological properties, and they have become an important synthon in the development of new drugs .
Pyrazoles are another class of compounds that “1-benzoyl-5-{7-chloro-2H,3H-[1,4]dioxino[2,3-g]quinolin-8-yl}-3-phenyl-4,5-dihydro-1H-pyrazole” belongs to. They have been studied for their versatility in many significant fields and because of their distinctive battle which is associated with the bioassay and its interaction with the cells .
properties
IUPAC Name |
[3-(7-chloro-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-8-yl)-5-phenyl-3,4-dihydropyrazol-2-yl]-phenylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H20ClN3O3/c28-26-20(13-19-14-24-25(16-21(19)29-26)34-12-11-33-24)23-15-22(17-7-3-1-4-8-17)30-31(23)27(32)18-9-5-2-6-10-18/h1-10,13-14,16,23H,11-12,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MERMHDUGGCPAHI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=CC3=NC(=C(C=C3C=C2O1)C4CC(=NN4C(=O)C5=CC=CC=C5)C6=CC=CC=C6)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H20ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.